Cas no 99314-57-5 (3-Bromo-1,4-dimethylpyridin-2(1H)-one)

• Product Name: 3-Bromo-1,4-dimethylpyridin-2(1H)-one
• CAS No: 99314-57-5
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD22688547
• CID: 4723477
• PubChem ID: 13463814
• Update Time: 2024-03-01

3-Bromo-1,4-dimethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1,4-dimethylpyridin-2(1H)-one
• 3-bromo-1,4-dimethylpyridin-2-one
• 3-Bromo-1,4-dimethylpyridin-2(1H)-one

• MDL： MFCD22688547
• Inchi： 1S/C7H8BrNO/c1-5-3-4-9(2)7(10)6(5)8/h3-4H,1-2H3
• InChI Key： PLDLJGMZMWYOFE-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 200.97893 g/mol
• Monoisotopic Mass: 200.97893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.3
• Molecular Weight: 202.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones